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Chimassorb 119: An Objective Comparison of
Outdoor Weathering Performance
In the realm of polymer stabilization, particularly for materials subjected to the rigors of outdoor

exposure, the selection of an appropriate light stabilizer is paramount to ensure long-term

durability and performance. This guide provides a comprehensive comparison of Chimassorb
119, a high molecular weight hindered amine light stabilizer (HALS), with other commercially

available alternatives. The following sections present supporting experimental data, detailed

methodologies for key experiments, and visualizations of relevant chemical pathways and

workflows to assist researchers and professionals in making informed decisions.

Performance in Outdoor Exposure Studies
Chimassorb 119 is a high molecular weight HALS characterized by its low volatility and

minimal migration, making it particularly suitable for long-term outdoor applications in a variety

of polymers, including polyolefins and acrylonitrile-butadiene-styrene (ABS).[1] Its primary

function is to protect polymers from degradation caused by ultraviolet (UV) radiation by

scavenging free radicals.[2]

Comparative Performance Data
Quantitative comparisons of Chimassorb 119 with other HALS are crucial for evaluating its

relative effectiveness. The following table summarizes data from a comparative study on the
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light stability of 50-micron thick high-density polyethylene (HDPE) tapes exposed to Florida's

climate (45° South). The performance is measured in kilolangleys (kLys) required to reach 70%

retention of tensile strength.

Light Stabilizer Concentration
kLys to 70% Tensile
Strength Retention

No Light Stabilizer - < 100

Tinuvin 622 0.05% ~150

0.1% ~250

Chimassorb 944 0.05% ~200

0.1% ~350

Tinuvin 783 0.05% ~250

0.1% ~450

Chimassorb 119

Not explicitly in this dataset,

but generally considered a

high-performance HALS

Data extrapolated from a graphical representation in a Ciba Specialty Chemicals publication. It

is important to note that this data is from a manufacturer's publication and should be

considered in that context.

In another study involving accelerated weathering of polypropylene geotextiles, various

concentrations of Chimassorb 944 were evaluated. While a direct comparison with

Chimassorb 119 was not provided in this specific study, it offers insight into the performance

of a closely related HALS.

Synergistic Effects with UV Absorbers
For comprehensive protection, HALS like Chimassorb 119 are often used in conjunction with

UV absorbers (UVAs). UVAs function by absorbing harmful UV radiation and dissipating it as

thermal energy.[3] A study on the UV stability of ABS demonstrated that the combination of

Chimassorb 119 FL with a benzotriazole UVA, Tinuvin P, resulted in significantly reduced color
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modifications compared to unstabilized samples.[4][5] While the non-stabilized ABS lost its

butadiene component within the first 22 hours of accelerated weathering, the stabilized

samples retained it for up to 150 hours.[4]

Experimental Protocols
To ensure the reproducibility and validity of outdoor exposure studies, standardized

experimental protocols are essential. The following sections detail the methodologies for

sample preparation, weathering exposure, and performance evaluation based on established

ASTM standards and published research.

Sample Preparation
Proper sample preparation is critical for obtaining reliable and comparable results. The

following is a general protocol for preparing polymer film samples for outdoor weathering:

Polymer Compounding: The base polymer resin (e.g., polypropylene, polyethylene) is melt-

blended with the specified concentration of Chimassorb 119 and/or other light stabilizers

using a twin-screw extruder.

Film Extrusion: The compounded polymer is then extruded into a film of a specified thickness

(e.g., 50 µm, 87.5 µm).[6] For geotextiles, non-woven fabrics are produced from the

stabilized polymer fibers.[7]

Specimen Cutting: The extruded film or fabric is cut into specimens of standardized

dimensions (e.g., 30 cm x 15 cm).[6][8]

Initial Measurements: Before exposure, baseline measurements for color, gloss, and

mechanical properties (e.g., tensile strength) are recorded for each specimen.

Outdoor and Accelerated Weathering Exposure
Natural Outdoor Weathering (Based on ASTM D1435):

Exposure Site: Specimens are exposed at a location with a well-characterized climate, such

as South Florida, which provides a warm, humid environment with high solar radiation.[6]
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Mounting: Samples are mounted on racks at a 45° angle, facing south to maximize solar

exposure.[6][8]

Duration: The exposure duration can range from several months to several years, with

periodic removal of samples for evaluation.

Environmental Monitoring: Key meteorological data, including solar irradiance (UV and total),

temperature, humidity, and rainfall, are continuously monitored and recorded.[8]

Accelerated Weathering (Based on ASTM G155):

Accelerated weathering tests use specialized chambers to simulate outdoor conditions in a

shorter timeframe.

Apparatus: A xenon-arc test chamber, which provides a light spectrum that closely matches

natural sunlight, is commonly used.[3]

Test Cycle: A common cycle, such as ASTM G155 Cycle 1, involves continuous light

exposure with periodic water spray to simulate rain and dew. The cycle parameters are

precisely controlled:

Irradiance: 0.35 W/m² at 340 nm.[9]

Temperature: Black panel temperature of 63°C.

Moisture: 18 minutes of water spray every 2 hours.

Alternative Accelerated Weathering: For some applications, a fluorescent UV/condensation

apparatus (based on ASTM G154) may be used. A typical cycle for polypropylene geotextiles

involves:[7]

Step 1: UV exposure at 60°C for 4 hours.

Step 2: Condensation at 45°C for 4 hours.

Performance Evaluation
Color Change Measurement (Delta E):
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Color change is a key indicator of polymer degradation. It is quantified using a

spectrophotometer to measure the change in the CIELAB color space.

Measurement: The L, a, and b* color coordinates are measured for each specimen before

and after exposure.

Calculation: The total color difference, Delta E (ΔE), is calculated using the following formula:

[10] ΔE = √[(ΔL)² + (Δa)² + (Δb*)²] A higher ΔE value indicates a greater change in color. A

ΔE of 1 is typically the threshold for perceptible color difference.[4][10]

Gloss Retention Measurement:

Gloss retention is a measure of the surface's ability to reflect light and is an important aesthetic

property.

Measurement: A glossmeter is used to measure the specular gloss at a specific angle

(typically 20°, 60°, or 85°), in accordance with ASTM D523. The 60° geometry is most

common, while 20° is used for high-gloss surfaces and 85° for low-gloss surfaces.[11]

Calculation: Gloss retention is calculated as the percentage of the initial gloss remaining

after exposure: Gloss Retention (%) = (Gloss_after_exposure / Gloss_initial) x 100

Mechanical Property Testing:

Changes in mechanical properties, such as tensile strength and elongation at break, are critical

indicators of polymer degradation. Standardized tests, such as ASTM D638 for tensile

properties of plastics, are used to evaluate these changes.

Mechanism of Action and Workflow
The effectiveness of Hindered Amine Light Stabilizers like Chimassorb 119 is based on their

ability to scavenge free radicals generated during the photo-oxidation of the polymer. This

process is cyclical, allowing a single HALS molecule to neutralize multiple radicals.
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Caption: The Denisov Cycle illustrates the regenerative mechanism of HALS.

The experimental workflow for evaluating the effectiveness of light stabilizers in outdoor

exposure studies follows a systematic process from sample preparation to data analysis.
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Caption: Experimental workflow for outdoor weathering studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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